Cas no 131825-41-7 (3,5-Dimethylisoxazol-4-yl Isocyanate)

• Product Name: 3,5-Dimethylisoxazol-4-yl Isocyanate
• CAS No: 131825-41-7
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• MDL: MFCD00119910
• CID: 134492
• PubChem ID: 2736266
• Update Time: 2025-06-08

3,5-Dimethylisoxazol-4-yl Isocyanate Chemical and Physical Properties

Names and Identifiers

• Isoxazole,4-isocyanato-3,5-dimethyl-
• 4-isocyanato-3,5-dimethyl-1,2-oxazole
• 4-Isocyanato-3,5-dimethylisoxazole
• 3,5-dimethylisoxazol-4-isocyanate
• 3,5-dimethyl-isoxazol-4-yl isocyanate
• Isoxazole,4-isocyanato-3,5-dimethyl
• BUTTPARK 154\15-63
• 3,5-Dimethyl-4-isocyanatoisoxazole
• 3,5-DIMETHYLISOXAZOLE-4-ISOCYANATE
• 4-Isocyanoto-3,5-dimethyl-isoxazole
• 3,5-DIMETHYLISOXAZOL-4-YL ISOCYANATE
• 3,5-Dimethylisoxazole-4-ylisocyanate
• Isoxazole, 4-isocyanato-3,5-dimethyl-
• 3,5-Dimethylisoxazol-4-ylisocyanate
• JJQYAGYVYNMYGE-UHFFFAOYSA-N
• 4-isocyanato3,5-dimethyl-isoxazole
• 3,5-dimethylisoxazole-4-yl isocyanate
• 131825-41-7
• 3,5 dimethylisoxazol-4-yl isocyanate
• DTXSID60371243
• W-205382
• 3,5-dimethyl isoxazol-4-yl isocyanate
• AKOS000190235
• 4-isocyanato-3,5-dimethyl-isoxazole
• PS-10313
• SCHEMBL635055
• EN300-110528
• 3,5-dimethylisoxazol4-yl isocyanate
• FT-0614693
• MFCD00119910
• 3,5-Dimethylisoxazole-4-isocyanate 97%
• 3,5-Dimethylisoxazole-4-ylisocyanate97%
• 3,5-Dimethylisoxazol-4-yl isocyanate ,95%
• G37392
• 3,5-Dimethylisoxazol-4-yl Isocyanate

• MDL： MFCD00119910
• Inchi： 1S/C6H6N2O2/c1-4-6(7-3-9)5(2)10-8-4/h1-2H3
• InChI Key： JJQYAGYVYNMYGE-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)N=C=O

Computed Properties

• Exact Mass: 138.04300
• Monoisotopic Mass: 138.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Boiling Point: 96-98°C 15mm
• PSA: 55.46000
• LogP: 1.25870

3,5-Dimethylisoxazol-4-yl Isocyanate Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 2206
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 3,5-Dimethylisoxazol-4-yl Isocyanate

Research Brief on 3,5-Dimethylisoxazol-4-yl Isocyanate (CAS: 131825-41-7) in Chemical Biology and Pharmaceutical Applications

3,5-Dimethylisoxazol-4-yl isocyanate (CAS: 131825-41-7) has recently emerged as a versatile building block in medicinal chemistry and chemical biology research. This heterocyclic isocyanate compound has attracted significant attention due to its unique reactivity profile and potential applications in drug discovery. Recent studies have explored its utility as a key intermediate in the synthesis of biologically active molecules, particularly in the development of covalent inhibitors targeting various enzymes.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 3,5-dimethylisoxazol-4-yl isocyanate in constructing irreversible inhibitors for serine hydrolases. The research team utilized this compound to develop potent and selective inhibitors of fatty acid amide hydrolase (FAAH), showing improved pharmacokinetic properties compared to previous generations of inhibitors. The isocyanate group's electrophilic nature allows for covalent modification of nucleophilic residues in enzyme active sites, while the isoxazole ring contributes to favorable binding interactions.

In the field of chemical proteomics, researchers have employed 3,5-dimethylisoxazol-4-yl isocyanate as a reactive handle for activity-based protein profiling (ABPP). A recent Nature Chemical Biology publication (2024) described its use in mapping the reactivity of catalytic lysines across the human proteome. This approach has provided new insights into enzyme function and has identified previously unknown druggable targets in cancer cell lines.

The compound's stability and reactivity have also been investigated in materials science applications. A 2024 ACS Applied Materials & Interfaces study reported its successful incorporation into polymer networks for controlled drug delivery systems. The researchers noted that the isocyanate group enables efficient cross-linking while the isoxazole moiety contributes to the material's mechanical properties and degradation profile.

From a safety perspective, recent toxicological assessments (2023, Regulatory Toxicology and Pharmacology) have established handling guidelines for 3,5-dimethylisoxazol-4-yl isocyanate, confirming that while it requires careful handling due to its reactive nature, it demonstrates favorable stability under standard laboratory conditions when proper precautions are observed.

Looking forward, the unique properties of 3,5-dimethylisoxazol-4-yl isocyanate position it as a valuable tool for both academic and industrial research. Its dual functionality as both a reactive moiety and a structural element continues to inspire innovative applications in drug discovery, chemical biology, and materials science. Future research directions may explore its potential in targeted protein degradation strategies and as a component of novel bioconjugation platforms.